Cas no 4525-64-8 (Phenol, 4-methoxy-, formate)

• Product Name: Phenol, 4-methoxy-, formate
• CAS No: 4525-64-8
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1516793
• PubChem ID: 69919416
• Update Time: 2025-04-21

Phenol, 4-methoxy-, formate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methoxy-, formate
• formic acid,4-methoxyphenol
• DTXSID20741529
• 4525-64-8
• SCHEMBL6858015
• Formic acid--4-methoxyphenol (1/1)

• Inchi： 1S/C7H8O2.CH2O2/c1-9-7-4-2-6(8)3-5-7;2-1-3/h2-5,8H,1H3;1H,(H,2,3)
• InChI Key： XRWATXSJRFGUFO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)O.OC=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 85.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76